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Compound of Interest

Compound Name: 2-(Thiophen-2-ylthio)acetic acid
CAS No.: 7342-42-9
Cat. No.: B1266796
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-(Thiophen-2-ylthio)acetic acid,
a sulfur-containing heterocyclic compound. This document delves into its fundamental chemical
properties, a proposed synthesis pathway, and its potential applications in the fields of
medicinal chemistry and materials science. While publicly available data on this specific
molecule is limited, this guide synthesizes the known information and provides expert insights
based on the chemistry of related thiophene derivatives.

Core Molecular Attributes

2-(Thiophen-2-ylthio)acetic acid is an organic compound featuring a thiophene ring linked
through a sulfur atom (thioether linkage) to an acetic acid moiety.

Molecular Formula and Weight

The chemical formula of 2-(Thiophen-2-ylthio)acetic acid is C6H602S2[1]. Its molecular
weight is 174.24 g/mol [1].
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Structural Representation

The structural formula of 2-(Thiophen-2-ylthio)acetic acid is presented below:
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Physicochemical and Spectroscopic Profile

Detailed experimental data for the physicochemical properties of 2-(Thiophen-2-ylthio)acetic
acid are not extensively reported in publicly available literature. However, based on its
structure and data from commercial suppliers, the following characteristics can be summarized.

Quantitative Data Summary

Property Value/iInformation Source(s)
CAS Number 7342-42-9 [11[2]
Molecular Formula C6H602S2 [1]
Molecular Weight 174.24 g/mol [1]
Physical Form Solid

Purity Typically 295%

Storage Temperature Room temperature

Spectroscopic Characteristics

While specific spectra are not readily available in published literature, the expected
spectroscopic signatures of 2-(Thiophen-2-ylthio)acetic acid can be predicted based on its
functional groups:

e IH NMR: The proton NMR spectrum would be expected to show characteristic signals for the
protons on the thiophene ring, a singlet for the methylene (-CH2-) protons of the acetic acid
group, and a broad singlet for the carboxylic acid proton.
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e 13C NMR: The carbon NMR spectrum would display signals for the four distinct carbons of
the thiophene ring, the methylene carbon, and the carbonyl carbon of the carboxylic acid.

» IR Spectroscopy: The infrared spectrum would be characterized by a broad absorption band
for the O-H stretch of the carboxylic acid, a sharp peak for the C=0 stretch of the carbonyl
group, and bands corresponding to the C-S and C-H bonds of the thiophene ring.

o Mass Spectrometry: The mass spectrum would show a molecular ion peak corresponding to
the molecular weight of the compound.

Commercial suppliers like BLD Pharm indicate the availability of analytical data such as NMR,
HPLC, and LC-MS for this compound upon request[3].

Synthesis and Reaction Chemistry

A specific, detailed, and peer-reviewed synthesis protocol for 2-(Thiophen-2-ylthio)acetic acid
is not widely published. However, a plausible and chemically sound synthetic route can be
proposed based on established reactions of thiols with haloacetic acids. A likely method
involves the nucleophilic substitution reaction between 2-mercaptothiophene and a haloacetic
acid, such as chloroacetic acid or bromoacetic acid, under basic conditions.

Proposed Synthesis Pathway

The synthesis can be envisioned as a two-step process: the deprotonation of 2-
mercaptothiophene to form the more nucleophilic thiolate, followed by its reaction with the
haloacetic acid.
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2-Mercaptothiophene Deprotonation
Thiophene-2-thiolate Nucleophilic Substitution
»(
Base (e.g., NaOH) 2-(Thiophen-2-ylthio)acetic acid

( Haloacetic Acid (e.g., CICH2COOH) )

Salt (e.g., NaCl) + H20

Click to download full resolution via product page

Caption: Proposed synthesis of 2-(Thiophen-2-ylthio)acetic acid.

Experimental Protocol: A Representative Methodology

The following protocol is a generalized procedure based on similar known reactions and should
be optimized for specific laboratory conditions.

Materials:

e 2-Mercaptothiophene

e Chloroacetic acid

e Sodium hydroxide (NaOH)

o Water

e Hydrochloric acid (HCI) for acidification

» Organic solvent for extraction (e.g., diethyl ether or ethyl acetate)

e Anhydrous magnesium sulfate or sodium sulfate for drying
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Procedure:

o Preparation of the Thiolate: In a reaction vessel, dissolve 2-mercaptothiophene in an
agueous solution of sodium hydroxide. The base will deprotonate the thiol to form the sodium
thiophen-2-thiolate.

» Nucleophilic Substitution: To the solution of the thiolate, slowly add a solution of chloroacetic
acid. The reaction mixture is typically stirred at room temperature or with gentle heating to
facilitate the substitution reaction.

o Reaction Monitoring: The progress of the reaction can be monitored by thin-layer
chromatography (TLC).

o Work-up and Acidification: Once the reaction is complete, the mixture is cooled to room
temperature. The agueous solution is then acidified with hydrochloric acid to protonate the
carboxylate and precipitate the 2-(Thiophen-2-ylthio)acetic acid product.

« |solation and Purification: The precipitated solid can be collected by filtration. Further
purification can be achieved by recrystallization from an appropriate solvent system.
Alternatively, the product can be extracted into an organic solvent, dried over an anhydrous
salt, and the solvent evaporated to yield the purified product.

Potential Applications in Research and
Development

While specific applications of 2-(Thiophen-2-ylthio)acetic acid are not well-documented, the
structural motifs present in the molecule suggest its potential utility in several areas of chemical
and pharmaceutical research. Thiophene derivatives, in general, are known to possess a wide
range of biological activities, including anti-inflammatory, antimicrobial, and anticancer
properties[4][5].

Medicinal Chemistry

» Scaffold for Drug Discovery: This compound can serve as a valuable building block for the
synthesis of more complex molecules with potential therapeutic applications. The carboxylic
acid group provides a handle for further chemical modifications, such as amide bond
formation, to create libraries of compounds for biological screening.
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e Enzyme Inhibition: The thioether and carboxylic acid functionalities suggest that this
molecule could be explored as an inhibitor for various enzymes, where these groups can
interact with active site residues.

Materials Science

o Polymer Chemistry: Thiophene-containing molecules are precursors to conductive polymers.
While this specific molecule's utility in this area is unexplored, it could potentially be used to
synthesize functionalized polymers with unique properties.

Safety and Handling

Based on information from commercial suppliers, 2-(Thiophen-2-ylthio)acetic acid should be
handled with care. The provided GHS hazard statements indicate that the compound may be
harmful if swallowed, cause skin irritation, cause serious eye irritation, and may cause
respiratory irritation. Standard laboratory safety precautions, including the use of personal
protective equipment such as gloves, safety glasses, and a lab coat, are recommended when
handling this chemical.

Conclusion

2-(Thiophen-2-ylthio)acetic acid is a thiophene derivative with a confirmed molecular formula
and weight. While detailed scientific literature on its synthesis, properties, and applications is
sparse, this guide provides a foundational understanding of the compound based on available
data and established chemical principles. Its structure suggests potential as a versatile
intermediate in medicinal chemistry and materials science. Further research is warranted to
fully elucidate its chemical and biological properties and to explore its potential in various
scientific and industrial applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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